Cas no 1806043-41-3 (5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxamide)

• Product Name: 5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxamide
• CAS No: 1806043-41-3
• MF: C₈H₇F₂N₃O₃
• MW: 231.156288385391
• CID: 4899208
• Update Time: 2025-05-19

5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxamide

• Inchi： 1S/C8H7F2N3O3/c1-3-4(6(9)10)2-12-8(13(15)16)5(3)7(11)14/h2,6H,1H3,(H2,11,14)
• InChI Key： DBVHSVLEEKHJRE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(N)=O)=C1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 0.9
• Topological Polar Surface Area: 102

Additional information on 5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxamide

Comprehensive Overview of 5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxamide (CAS No. 1806043-41-3)

The compound 5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxamide (CAS No. 1806043-41-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a difluoromethyl group and a nitro substituent, this molecule exhibits remarkable potential for various applications. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a hot topic in contemporary scientific discussions.

One of the most intriguing aspects of 5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxamide is its role in the development of novel pharmaceuticals. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their ability to enhance metabolic stability and bioavailability. This has led to a surge in searches for "fluorinated pyridine derivatives" and "nitropyridine carboxamides in drug discovery," reflecting the growing interest in this compound class. Additionally, the nitro group in the molecule opens up possibilities for further chemical modifications, making it a versatile intermediate in synthetic chemistry.

In the agrochemical sector, 5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxamide is being explored for its potential as a precursor to environmentally friendly pesticides. The combination of the difluoromethyl and nitro groups may contribute to the development of compounds with improved efficacy and reduced environmental impact. This aligns with the current trend toward "sustainable agrochemicals" and "green chemistry solutions," which are highly searched topics in the scientific community. The compound's structural motifs are also being studied for their role in modulating biological activity, further driving interest in its applications.

The synthesis of 5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxamide involves multi-step processes that highlight the importance of precision in organic chemistry. Researchers often search for "synthetic routes to nitropyridine carboxamides" and "difluoromethylation techniques" to optimize the production of this compound. Its characterization typically employs advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its purity and structural integrity. These methodologies are critical for validating the compound's identity and quality, which are essential for its use in further research and development.

Beyond its immediate applications, 5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxamide is also a subject of interest in computational chemistry. Molecular docking studies and quantum mechanical calculations are being used to predict its interactions with biological targets, a topic frequently searched as "computational modeling of pyridine derivatives." These in silico approaches provide valuable insights into the compound's potential mechanisms of action, accelerating its development for practical uses. The integration of experimental and computational data is a hallmark of modern chemical research, and this compound exemplifies the synergy between these methodologies.

In conclusion, 5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxamide (CAS No. 1806043-41-3) represents a fascinating area of study with broad implications for pharmaceuticals, agrochemicals, and beyond. Its unique structural features, coupled with the growing demand for "fluorinated bioactive compounds" and "sustainable chemical solutions," position it as a compound of significant scientific and industrial relevance. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in advancing innovation across multiple disciplines.